BENGHE Foundational & Exploratory
Check Availability & Pricing
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Compound of Interest

Compound Name: 3-Aminopropylboronic acid
CAS No.: 2932-98-1
Cat. No.: B13591989

Get Quote

Molecular Weight, Synthesis, and Functional
Applications in Chemical Biology[1][2][3][4]
PART 1: Chemical Identity & Molecular Weight
Analysis|[5]

In precision chemical biology, "molecular weight" is rarely a single static number due to the
dynamic nature of boronic acids (equilibrium with boroxines) and their salt forms. Below is the

\

definitive breakdown for 3-aminopropylboronic acid.

The Core Molecule: 3-Aminopropylboronic Acid (Free
Acid)

This is the theoretical monomeric form. In practice, it is highly hygroscopic and exists in
equilibrium with its trimeric anhydride (boroxine).
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Parameter

Value

IUPAC Name

(3-Aminopropyl)boronic acid

Chemical Formula

Molecular Weight 102.93 g/mol
CAS Number Rarely assigned as free acid due to instability
Structure

The Stable Reagent: Hydrochloride Salt

Researchers typically purchase and handle the hydrochloride salt to prevent polymerization

and oxidation. Use this MW for stoichiometric calculations.

Parameter Value
Chemical Formula
Molecular Weight 139.39 g/mol

Physical State

White to off-white hygroscopic powder

Solubility

Highly soluble in water, methanol; sparingly

soluble in non-polar solvents.[1][2]

The Synthetic Intermediate: Pinacol Ester

Used primarily in Suzuki-Miyaura coupling to install the aminopropyl group onto aryl halides.

Parameter Value

Chemical Formula

Molecular Weight 185.07 g/mol

CAS Number 124215-44-7 (Related: 3-Bromopropyl analog)
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PART 2: Critical Distinction — Aliphatic vs. Aromatic

WARNING: A common error in experimental design is confusing 3-aminopropylboronic acid
(Aliphatic) with 3-aminophenylboronic acid (Aromatic/APBA). They are not interchangeable due

to drastically different pKa values.

3-AminoPROPYLboronic

3-AminoPHENYLboronic

Feature . .
Acid Acid (APBA)
Backbone Aliphatic Chain (Flexible) Aromatic Ring (Rigid)
) ~4.6 (Neutral/Uncharged at pH
Amine pKa ~10.6 (Protonated at pH 7.4) 7.4)
~8.8 (Shifts to <7 upon diol
Boron pKa ~10.0 o
binding)
] Linkers, Spacers, Solid Phase Glucose Sensing, Drug
Primary Use , _ _
Synthesis Delivery, Insulin Release
o Nucleophilic amine (requires Aniline-like amine (lower
Reactivity

protection)

nucleophilicity)

Expert Insight: If you are designing a glucose sensor or sugar-responsive hydrogel for

physiological conditions (pH 7.4), you likely require the Phenyl analog. The Propyl analog

requires a pH > 9.0 to effectively bind sugars because the boronate must be in the tetrahedral

anionic form

to bind cis-diols stably.

PART 3: Stability & The Boroxine Equilibrium

Boronic acids spontaneously dehydrate to form cyclic trimers called boroxines. This impacts

the "effective” molecular weight if the reagent is old or improperly stored.
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Mechanism of Dehydration

Three molecules of monomeric acid release three water molecules to form one boroxine ring.
This process is reversible in aqueous solution.

-3 H20

3 X Monomer
(Active Species) Dehydration (Dry State)

MW: 102.93 \
) Boroxine (Trimer)
Hydrolysis (Aqueous) (Storage Form)
— MW: ~254.7

Click to download full resolution via product page

Figure 1: The reversible dehydration of aminopropylboronic acid. In dry solvents (DMSO/DMF),
the equilibrium shifts right. In water, it shifts left.

PART 4: Experimental Protocols
Protocol: Immobilization on Carboxylated Beads
(EDCINHS Coupling)

This protocol uses 3-aminopropylboronic acid as a ligand for Boronate Affinity
Chromatography (e.g., separating glycoproteins).

Reagents:

Carboxylated Agarose/Magnetic Beads

3-Aminopropylboronic acid HCI (MW 139.39)

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

NHS (N-Hydroxysuccinimide)

MES Buffer (0.1 M, pH 5.0)
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Step-by-Step Methodology:

Activation: Wash 1 mL of beads with MES buffer. Resuspend in 1 mL MES. Add 10 mg EDC
and 10 mg NHS. Rotate for 15 minutes at Room Temp (RT).

e Washing: Remove supernatant to eliminate excess EDC/NHS (prevents side reactions).

e Coupling: Dissolve 14 mg of 3-aminopropylboronic acid HCI (approx. 100 pmol) in 1 mL
PBS (pH 7.4).

o Note: The amine (pKa ~10.6) will be protonated. However, at pH 7.4, a small fraction is
unprotonated and reactive. For higher efficiency, adjust coupling pH to 8.0-8.5, but ensure
EDC hydrolysis is minimized.

e Incubation: Add ligand solution to activated beads. Rotate for 2—4 hours at RT.

e Blocking: Wash beads and add 1 M Ethanolamine (pH 8.5) for 30 mins to block unreacted
carboxyls.

Storage: Store in 20% Ethanol at 4°C.

Mechanism of Diol Binding (Sensing/Separation)

The utility of this molecule relies on the reversible formation of cyclic esters with cis-diols (like
Glucose or Ribose).
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Figure 2: The pH-dependent binding mechanism. Note that for 3-aminopropylboronic acid,

the pKa is high (~10), meaning significant binding only occurs at basic pH, unlike the Phenyl

analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemsynthesis.com [chemsynthesis.com]

e 2. Boronic acid, B-(3-(aminomethyl)phenyl)-, hydrochloride (1:1) | C7H11BCINO2 | CID
16427085 - PubChem [pubchem.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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